3,3-Dicyclopropyl-2-methylpropan-1-amine

• IUPAC Name: 3,3-dicyclopropyl-2-methylpropan-1-amine
• InChI: InChI=1S/C10H19N/c1-7(6-11)10(8-2-3-8)9-4-5-9/h7-10H,2-6,11H2,1H3
• InChI Key: HOGSKQTZOIAJPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C(C1CC1)C2CC2
• Molecular Formula: C10H19N
• Molecular Weight: 153.26 g/mol

Description

3,3-Dicyclopropyl-2-methylpropan-1-amine, also known as DMAPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMAPA is a cyclic tertiary amine, which means it contains a nitrogen atom with three alkyl groups attached to it. This unique structure makes it a promising candidate for drug development, particularly in the field of neuroscience.

Mechanism of Action

3,3-Dicyclopropyl-2-methylpropan-1-amine is believed to work by modulating the activity of certain neurotransmitters in the brain, particularly acetylcholine and dopamine. These neurotransmitters play a critical role in cognitive function, learning, and memory. By modulating their activity, 3,3-Dicyclopropyl-2-methylpropan-1-amine may help to improve cognitive function and reduce the symptoms of neurological disorders.
Biochemical and Physiological Effects
3,3-Dicyclopropyl-2-methylpropan-1-amine has been shown to have several biochemical and physiological effects in preclinical studies. It has been shown to increase the release of acetylcholine and dopamine in the brain, which may help to improve cognitive function. Additionally, 3,3-Dicyclopropyl-2-methylpropan-1-amine has been shown to reduce neuroinflammation and oxidative stress, which are both implicated in the development of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3,3-Dicyclopropyl-2-methylpropan-1-amine in lab experiments is its high potency and selectivity for certain neurotransmitters. This makes it a useful tool for studying the role of these neurotransmitters in various biological processes. However, one limitation is that 3,3-Dicyclopropyl-2-methylpropan-1-amine has not yet been extensively studied in humans, so its safety and efficacy in humans are still unknown.

Future Directions

There are several potential future directions for research on 3,3-Dicyclopropyl-2-methylpropan-1-amine. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to determine the safety and efficacy of 3,3-Dicyclopropyl-2-methylpropan-1-amine in humans. Finally, 3,3-Dicyclopropyl-2-methylpropan-1-amine could be used as a tool for studying the role of certain neurotransmitters in various biological processes, which could lead to a better understanding of the mechanisms underlying neurological disorders.

Synthesis Methods

The synthesis of 3,3-Dicyclopropyl-2-methylpropan-1-amine can be achieved through a multi-step process starting with commercially available starting materials. The first step involves the reaction of cyclopropylmethylamine with acetone to form a ketimine intermediate. This intermediate is then reduced with sodium borohydride to yield the desired product, 3,3-Dicyclopropyl-2-methylpropan-1-amine. The overall yield of this process is approximately 60%, making it a practical and efficient method for synthesizing 3,3-Dicyclopropyl-2-methylpropan-1-amine.

Scientific Research Applications

3,3-Dicyclopropyl-2-methylpropan-1-amine has been the focus of numerous scientific studies due to its potential therapeutic applications. One area of research has been its use as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. In preclinical studies, 3,3-Dicyclopropyl-2-methylpropan-1-amine has shown promising results in improving cognitive function and reducing neuroinflammation.